Cas no 953199-22-9 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 953199-22-9
• MF: C₁₉H₂₇N₃O₅
• MW: 377.43478512764
• CID: 6001535
• PubChem ID: 16886681
• Update Time: 2025-05-19

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]oxamide
• F5016-0196
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide
• 953199-22-9
• VU0629145-1
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}ethanediamide
• AKOS024489450

• Inchi： 1S/C19H27N3O5/c1-25-9-8-22-6-4-14(5-7-22)13-20-18(23)19(24)21-15-2-3-16-17(12-15)27-11-10-26-16/h2-3,12,14H,4-11,13H2,1H3,(H,20,23)(H,21,24)
• InChI Key： WIFYWUHBPUIEAP-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CCOC)CC1)(=O)C(NC1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 377.19507097g/mol
• Monoisotopic Mass: 377.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.1Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide

Comprehensive Analysis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 953199-22-9)

The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide, identified by its CAS No. 953199-22-9, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of ethanediamide derivatives, which are increasingly studied for their potential applications in medicinal chemistry and material science. Its intricate structure combines a benzodioxin moiety with a piperidinylmethyl group, linked via an ethanediamide bridge, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the scientific community has shown growing interest in benzodioxin-containing compounds due to their diverse pharmacological properties. The presence of the 2,3-dihydro-1,4-benzodioxin ring in this compound suggests potential interactions with biological targets, particularly in the central nervous system. Meanwhile, the piperidin-4-ylmethyl group is a common pharmacophore found in many FDA-approved drugs, enhancing the compound's relevance in drug discovery. The 2-methoxyethyl side chain further contributes to its solubility and bioavailability, addressing a key challenge in modern pharmaceutical development.

From a synthetic chemistry perspective, CAS No. 953199-22-9 represents an interesting case study in amide bond formation and heterocyclic chemistry. The compound's molecular weight of 389.45 g/mol and its moderate lipophilicity (predicted LogP ~2.1) make it suitable for various research applications. Researchers frequently search for information on piperidine derivatives and benzodioxin-based compounds, reflecting the current trends in small molecule drug discovery and development.

The potential applications of this compound extend beyond pharmaceuticals. Recent studies have explored similar structures for their utility in organic electronics and catalysis. The electron-rich benzodioxin system may offer interesting photophysical properties, while the piperidine nitrogen could serve as a coordination site in catalytic systems. These diverse possibilities align with current research priorities in sustainable chemistry and green technology.

Quality control and characterization of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide require advanced analytical techniques. Standard characterization methods include HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions is another area of interest, particularly for researchers investigating its potential long-term applications. These analytical considerations are crucial for ensuring reproducible results in both academic and industrial settings.

In the context of current scientific trends, this compound intersects with several hot topics in chemistry research. The growing demand for CNS-active compounds and GPCR-targeting molecules makes structural analogs of this molecule particularly relevant. Additionally, the compound's modular structure allows for straightforward derivatization, enabling structure-activity relationship studies—a key approach in modern medicinal chemistry optimization.

From a commercial perspective, the availability of CAS No. 953199-22-9 through specialty chemical suppliers meets the needs of pharmaceutical researchers and material scientists. The compound's price and purity specifications vary depending on the intended application, with research-grade material typically available at >95% purity. This accessibility supports its use in various screening programs and proof-of-concept studies.

Looking forward, the scientific community continues to explore novel applications for ethanediamide derivatives like this compound. Its balanced physicochemical properties and structural complexity make it a valuable building block for further chemical exploration. As research into heterocyclic compounds advances, we anticipate new discoveries regarding the biological activity and material properties of this interesting molecular entity.